N-benzo[e][1,3]benzothiazol-2-yl-3,4,5-trimethoxybenzamide
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Overview
Description
N-benzo[e][1,3]benzothiazol-2-yl-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C21H18N2O4S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative and Apoptosis-inducing Activities
N-benzo[e][1,3]benzothiazol-2-yl-3,4,5-trimethoxybenzamide derivatives have been studied for their antiproliferative activity on human liver hepatocellular carcinoma (HepG2) and human breast cancer (MCF-7) cell lines. Some derivatives showed significant inhibitory effects on cell growth, with specific compounds emerging for their proapoptotic effects, particularly towards MCF-7 cancer cell lines (Corbo et al., 2016).
Calcium Antagonistic Activity
Benzothiazoline derivatives, structurally related to this compound, have been synthesized and evaluated for their Ca2+ antagonistic activity. These compounds have shown higher Ca2+ antagonistic activity compared to their thiazolidine counterparts. The substitution patterns on the benzothiazoline skeleton significantly affect their biological activities, with some compounds demonstrating potent Ca2+ antagonistic activity in vitro and dual inhibition on fast Na+ and slow Ca2+ inward channels in rabbit hearts (Yamamoto et al., 1988).
Antibacterial and Antitumor Properties
The synthesis and characterization of benzothiazole derivatives, including the study of their antibacterial activities against various bacterial strains, highlight the versatility of benzothiazole compounds. These studies have shown that benzothiazole derivatives exhibit significant antibacterial and antitumor activities, showcasing the potential of these compounds in developing new therapeutic agents (Obasi et al., 2017).
Synthesis and Green Chemistry Approaches
Recent advances in the synthesis of benzothiazole compounds related to green chemistry emphasize the importance of environmentally friendly synthetic processes. These approaches aim to develop benzothiazole derivatives using sustainable methods, contributing to the field of medicinal chemistry and beyond (Gao et al., 2020).
Mechanism of Action
Target of Action
Compounds containing the trimethoxyphenyl (tmp) group, which is present in this compound, have been known to inhibit various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .
Mode of Action
Tmp-bearing compounds have shown to interact with their targets, leading to various biological effects .
Biochemical Pathways
Tmp-bearing compounds have been associated with a wide range of biological activities, indicating their involvement in numerous biochemical pathways .
Result of Action
Tmp-bearing compounds have shown notable anti-cancer effects, anti-fungal and anti-bacterial properties, antiviral activity, efficacy against leishmania, malaria, and trypanosoma, and have been associated with anti-inflammatory, anti-alzheimer, anti-depressant, and anti-migraine properties .
Properties
IUPAC Name |
N-benzo[e][1,3]benzothiazol-2-yl-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4S/c1-25-15-10-13(11-16(26-2)19(15)27-3)20(24)23-21-22-18-14-7-5-4-6-12(14)8-9-17(18)28-21/h4-11H,1-3H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYYQEPLFQVXZRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.